Cas no 1025681-49-5 (4,6-Dimethyl-N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]pyrimidin-2-amine)

• Product Name: 4,6-Dimethyl-N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]pyrimidin-2-amine
• CAS No: 1025681-49-5
• MF: C₁₅H₁₃F₃N₄O₅S
• MW: 418.347732305527
• MDL: MFCD00245122
• CID: 4677388
• Update Time: 2023-08-15

4,6-Dimethyl-N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-((4,6-DIMETHYLPYRIMIDIN-2-YL)AMINO)-1-NITRO-1-((4-(TRIFLUOROMETHOXY)PHENYL)SULFONYL)ETHENE
• 4,6-Dimethyl-N-[(Z)-2-nitro-2-[4-(trifluoromethoxy)phenyl]sulfonylethenyl]pyrimidin-2-amine

• MDL： MFCD00245122
• Inchi： 1S/C15H13F3N4O5S/c1-9-7-10(2)21-14(20-9)19-8-13(22(23)24)28(25,26)12-5-3-11(4-6-12)27-15(16,17)18/h3-8H,1-2H3,(H,19,20,21)/b13-8-
• InChI Key： IDWCMTZTIUMHPE-JYRVWZFOSA-N
• SMILES： S(/C(=C\NC1N=C(C)C=C(C)N=1)/[N+](=O)[O-])(C1C=CC(=CC=1)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 671
• Topological Polar Surface Area: 135